4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C27H26N2O3
• Molecular Weight: 426.5 g/mol
• IUPAC Name: (4E)-4-[[3-ethoxy-4-[(3-methylphenyl)methoxy]phenyl]methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C27H26N2O3/c1-4-31-26-17-21(13-14-25(26)32-18-22-10-8-9-19(2)15-22)16-24-20(3)28-29(27(24)30)23-11-6-5-7-12-23/h5-17H,4,18H2,1-3H3/b24-16+
• InChI Key: UKOGXBKIXPPTOS-LFVJCYFKSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=NN(C2=O)C3=CC=CC=C3)C)OCC4=CC=CC(=C4)C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)OCC4=CC=CC(=C4)C

Description

4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a chemical compound that belongs to the family of pyrazolones. This compound has recently gained attention due to its potential applications in scientific research. In

Mechanism of Action

The mechanism of action of 4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not yet fully understood. However, studies have suggested that this compound may exert its pharmacological effects through the inhibition of various enzymes and signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one may exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes. This compound may also exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress. Additionally, 4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been shown to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. One potential direction is to further investigate its mechanism of action and potential side effects. Another direction is to explore its potential applications in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, the development of more efficient synthesis methods and derivatives of this compound may lead to the discovery of more potent and selective drugs.

Synthesis Methods

The synthesis of 4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one can be achieved through various methods, including condensation reactions and cyclization reactions. One of the most common synthesis methods involves the condensation of 4-hydroxybenzaldehyde and 3-methylbenzyl bromide in the presence of sodium hydroxide, followed by cyclization with ethyl acetoacetate.

Scientific Research Applications

4-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties.